1,3-Dimethyl-8-(4-methylphenyl)-5-[(3-methylphenyl)methyl]purino[8,9-c][1,2,4]triazole-2,4-dione

• IUPAC Name: 1,3-dimethyl-8-(4-methylphenyl)-5-[(3-methylphenyl)methyl]purino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C23H22N6O2/c1-14-8-10-17(11-9-14)19-24-25-22-28(13-16-7-5-6-15(2)12-16)18-20(29(19)22)26(3)23(31)27(4)21(18)30/h5-12H,13H2,1-4H3
• InChI Key: YDSZKIOXAKZHRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C3N2C4=C(N3CC5=CC=CC(=C5)C)C(=O)N(C(=O)N4C)C
• Molecular Formula: C23H22N6O2
• Molecular Weight: 414.5 g/mol
• CAS No.: 921786-74-5

Description

1,3-Dimethyl-8-(4-methylphenyl)-5-[(3-methylphenyl)methyl]purino[8,9-c][1,2,4]triazole-2,4-dione is a useful research compound. Its molecular formula is C23H22N6O2 and its molecular weight is 414.469. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• Research has explored the synthesis of various triazole derivatives, which are structurally similar to the compound . These studies focus on creating new chemical entities that might have unique properties or potential applications in different fields. For instance, the synthesis of 8,8-R,R-8,9-dihydro[1,2,4]triazolo[1,5-a]quinazolin-6(7H)-ones has been reported, highlighting the diverse synthetic pathways available for triazole derivatives (Shikhaliev et al., 2005).

Pharmaceutical Applications

• While avoiding details on dosage and drug use, it's notable that derivatives of triazoles have been investigated for their potential in pharmaceutical applications. The synthesis and evaluation of different triazole derivatives for antitumor, anti-HIV, and antimicrobial activities are common themes in the research. These studies suggest the broad applicability of triazole derivatives in developing new therapeutic agents (Ashour et al., 2012).

Material Science and Polymer Chemistry

• In material science, the focus is often on the development of new materials with unique properties. Triazole derivatives have been used in the synthesis of novel polymers and materials, demonstrating their versatility and potential for diverse applications in this field. This includes the development of photoactive polyamides containing triazole units, suggesting applications in fields like optics and electronics (Mallakpour & Rafiee, 2007).

Chemical Reactions and Mechanisms

• Research into the chemical reactions of triazole derivatives provides insights into their chemical behavior and potential applications in synthetic chemistry. This includes studies on the reactions of triazole derivatives with other compounds, contributing to a deeper understanding of their reactivity and potential uses in various chemical synthesis processes (Klen & Khaliullin, 2010).